Cas no 2248315-05-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-benzofuran-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-benzofuran-2-carboxylate
• CAS No: 2248315-05-9
• MF: C₁₈H₁₁NO₅
• MW: 321.283644914627
• CID: 6335399
• PubChem ID: 165725092
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516193
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-benzofuran-2-carboxylate
• 2248315-05-9

• Inchi： 1S/C18H11NO5/c1-10-11-6-4-5-9-14(11)23-15(10)18(22)24-19-16(20)12-7-2-3-8-13(12)17(19)21/h2-9H,1H3
• InChI Key： MMNCDYDLEMUPSA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.06372245g/mol
• Monoisotopic Mass: 321.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-benzofuran-2-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-benzofuran-2-carboxylate (CAS: 2248315-05-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-benzofuran-2-carboxylate (CAS: 2248315-05-9) as a promising scaffold for drug discovery. This compound, characterized by its unique isoindole and benzofuran moieties, has garnered attention due to its versatile pharmacological properties and potential applications in treating various diseases. The following brief synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-benzofuran-2-carboxylate has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed multi-step organic reactions, including condensation and cyclization, to achieve efficient production. Notably, the use of green chemistry principles, such as solvent-free conditions and catalytic methods, has been explored to enhance sustainability. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, this compound has demonstrated significant inhibitory effects on key enzymes involved in inflammatory and oncogenic pathways. Recent in vitro studies have shown that it acts as a potent modulator of cyclooxygenase-2 (COX-2) and protein kinase B (Akt), suggesting its potential as an anti-inflammatory and anti-cancer agent. Additionally, molecular docking simulations have revealed strong binding affinities to these targets, further supporting its therapeutic relevance. These findings underscore the compound's dual functionality in addressing both chronic inflammation and cancer progression.

Preclinical evaluations of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-benzofuran-2-carboxylate have yielded promising results. Animal models of rheumatoid arthritis and colorectal cancer have shown reduced disease severity upon treatment with this compound, with minimal adverse effects reported. Pharmacokinetic studies indicate favorable bioavailability and tissue distribution, making it a viable candidate for further development. However, challenges such as metabolic stability and long-term toxicity remain to be addressed in subsequent research phases.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-1-benzofuran-2-carboxylate represents a compelling avenue for drug development, with its multifaceted biological activities and synthetic accessibility. Future research should focus on optimizing its pharmacokinetic profile and exploring its efficacy in combination therapies. The compound's potential to target multiple disease pathways positions it as a valuable asset in the quest for novel therapeutics.